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Compound of Interest

Compound Name: AC915

Cat. No.: B15555702

The sensing element at the heart of the AC915 series industrial accelerometer is a PZT (Lead
Zirconate Titanate) ceramic.[1][2] This piezoelectric material is utilized in a shear mode sensing
structure to measure acceleration.[1][2] The AC915 is designed for use in hazardous areas and
is certified as a nonincendive and intrinsically safe accelerometer.[3][4][5][6]

Principle of Operation

The PZT ceramic sensing element operates on the piezoelectric effect. When the
accelerometer is subjected to a vibration, the seismic mass within the sensor exerts a shear
stress on the PZT ceramic. This mechanical stress causes the ceramic to generate an
electrical charge that is proportional to the applied acceleration. The sensor's internal
electronics then condition this signal into a usable voltage output. The shear mode construction
provides low sensitivity to temperature transients and base bending effects.[7]

Intrinsic Safety

A key feature of the AC915 is its suitability for hazardous environments where flammable gases
or dust may be present.[6] To ensure safety, the electrical energy within the sensor's circuitry is
restricted to a level below that which could cause ignition of a hazardous atmosphere.[6] This is
achieved through the use of an external intrinsic safety barrier, which limits the voltage and
current supplied to the accelerometer.[1][6]

Performance Specifications
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The quantitative data for the CTC AC915 accelerometer is summarized in the table below.

Specification

Value

Sensing Element

PZT Ceramic[1][2]

Sensing Structure

Shear Mode[1][2]

Sensitivity (£10%)

100 mV/g[1][3]

Frequency Response (+3dB)

0.5 - 15000 Hz (30 - 900,000 CPM)[1][3]

Dynamic Range

+ 50 g, peak[1][6]

Resonant Frequency

23000 Hz (1,380,000 CPM)[1][2]

Spectral Noise @ 10 Hz

30 pg/VHz[1]

Spectral Noise @ 100 Hz

19 pug/VHz[1]

Spectral Noise @ 1000 Hz

15 pg/VHz[1]

Voltage Source (IEPE)

18 - 28 VDC[1][3]

Constant Current Excitation

2-10 mA[1]

Bias Output Voltage

10 - 14 VDC[1]

Output Impedance

<100 ohm[1]

Maximum Shock Protection

5,000 g, peak[1][3]

Operating Temperature Range

-40 to 121 °C (-40 to 250 °F)[1][3]

Experimental Protocols

Detailed experimental methodologies for the characterization of the AC915 accelerometer are

not provided in the publicly available datasheets. The performance specifications presented are

based on the manufacturer's internal testing and calibration procedures. The calibration

certificate (CA10) is available, which would provide details of the calibration conditions for a

specific unit.[1][2]
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The following diagrams illustrate the logical relationships and operational workflow of the
AC915 accelerometer.
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AC915 operational workflow in a hazardous environment.
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Functional block diagram of the AC915 accelerometer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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